Cas no 68099-10-5 (Ethanethione, 1-(4-methylphenyl)-)

• Product name: Ethanethione, 1-(4-methylphenyl)-
• CAS No: 68099-10-5
• MF: C₉H₁₀S
• MW: 150.2407
• CID: 1724532
• PubChem ID: 21962139

Ethanethione, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanethione, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)ethanethione
• 1-(4-Methylphenyl)ethane-1-thione
• p-methylthioacetophenone
• AKOS015888225
• 68099-10-5
• A812300
• SCHEMBL499513
• DTXSID60620864

• Inchi： InChI=1S/C9H10S/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3
• InChI Key： JYPHLPNETPCWMY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C(=S)C

Computed Properties

• Exact Mass: 150.0504
• Monoisotopic Mass: 150.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes